Cas no 890100-63-7 (Ethyl 4-(6-chloropyridin-3-yl)-4-oxobutyrate)

• Product Name: Ethyl 4-(6-chloropyridin-3-yl)-4-oxobutyrate
• CAS No: 890100-63-7
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• MDL: MFCD02260485
• CID: 993564
• PubChem ID: 24723354
• Update Time: 2025-10-21

Ethyl 4-(6-chloropyridin-3-yl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(4-CHLORO-3-PYRIDYL)-4-OXOBUTYRATE
• ethyl 4-(6-chloropyridin-3-yl)-4-oxobutanoate
• Ethyl 4-(6-chloropyridin-3-yl)-4-oxobutyrate
• SCHEMBL12728201
• MFCD02260485
• DTXSID40641799
• AKOS016018775
• 890100-63-7
• ETHYL4-(6-CHLOROPYRIDIN-3-YL)-4-OXOBUTYRATE

• MDL： MFCD02260485
• Inchi： 1S/C11H12ClNO3/c1-2-16-11(15)6-4-9(14)8-3-5-10(12)13-7-8/h3,5,7H,2,4,6H2,1H3
• InChI Key： JLOMUGLRAOGWJH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 241.05100
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.235
• Boiling Point: 380.6°C at 760 mmHg
• Flash Point: 184°C
• Refractive Index: 1.52
• PSA: 56.26000
• LogP: 2.26100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on Ethyl 4-(6-chloropyridin-3-yl)-4-oxobutyrate

Research Briefing on Ethyl 4-(6-chloropyridin-3-yl)-4-oxobutyrate (CAS: 890100-63-7)

Ethyl 4-(6-chloropyridin-3-yl)-4-oxobutyrate (CAS: 890100-63-7) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the synthesis of neonicotinoid insecticides and potential therapeutic agents. This briefing consolidates the latest research findings on this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

Recent advancements in synthetic chemistry have optimized the production of Ethyl 4-(6-chloropyridin-3-yl)-4-oxobutyrate, with a focus on improving yield and purity. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated a novel catalytic method that enhances the efficiency of its synthesis, reducing byproduct formation. This method employs a palladium-based catalyst under mild conditions, achieving a yield of over 90%. Such improvements are critical for scaling up production while maintaining environmental sustainability.

In the pharmaceutical domain, Ethyl 4-(6-chloropyridin-3-yl)-4-oxobutyrate has been investigated as a precursor for neuroactive compounds. Research published in Bioorganic & Medicinal Chemistry Letters (2024) explored its role in synthesizing derivatives with potential GABAergic activity. These derivatives showed promising results in preclinical models for anxiety and epilepsy, though further pharmacokinetic studies are required to assess their therapeutic viability.

The compound's mechanism of action in agrochemical applications has also been elucidated. A 2024 study in Pest Management Science revealed that derivatives of Ethyl 4-(6-chloropyridin-3-yl)-4-oxobutyrate exhibit high affinity for insect nicotinic acetylcholine receptors, explaining their efficacy as insecticides. However, concerns about non-target toxicity and resistance development underscore the need for alternative formulations or complementary pest management strategies.

Future research directions include exploring greener synthetic routes and expanding the compound's applications in drug discovery. Collaborative efforts between academia and industry are essential to address challenges such as regulatory compliance and cost-effectiveness. This briefing underscores the compound's versatility and the need for continued innovation in its utilization across chemical, biological, and medical fields.